N-[2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide

• IUPAC Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C17H22N4O2S/c22-24(23,17-7-4-8-18-15-17)19-9-10-20-11-13-21(14-12-20)16-5-2-1-3-6-16/h1-8,15,19H,9-14H2
• InChI Key: JDUHRHUKNSRUSD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNS(=O)(=O)C2=CN=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

N-[2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide, also known as PPES, is a synthetic piperazine derivative that has been used in a variety of scientific research applications. PPES is an analog of the piperazine-based drug, sertraline, and has been studied for its potential as an antidepressant and anxiolytic agent. PPES has also been studied for its potential to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. In addition, PPES has been studied for its potential to modulate the activity of various ion channels, including calcium, potassium, and sodium.

Scientific Research Applications

Neuroprotective Agents in Alzheimer’s Disease

This compound has been studied for its potential as a neuroprotective agent in the treatment of Alzheimer’s disease. It functions as an acetylcholinesterase inhibitor (AChEI), which helps to increase the levels of acetylcholine in the brain, thereby improving cognitive function and memory. .

Anticonvulsant Activity

N-(2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant properties. These compounds have shown significant activity in animal models of epilepsy, particularly in the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) screens. .

Antipsychotic Agents

The compound has also been explored for its antipsychotic properties. It acts on the central nervous system by modulating neurotransmitter activity, particularly dopamine and serotonin receptors. .

Antidepressant Activity

Research has indicated that this compound may have antidepressant effects. By interacting with serotonin receptors, it can help to regulate mood and alleviate symptoms of depression. .

Anti-inflammatory Agents

N-(2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide has been studied for its anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. .

Antimicrobial Activity

The compound has shown promise as an antimicrobial agent. It has been tested against various bacterial and fungal strains, demonstrating significant inhibitory effects. .

These applications highlight the versatility and potential of N-(2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide in various fields of medical research. If you need more detailed information on any specific application, feel free to ask!

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Mechanism of Action

Target of Action

The primary target of N-(2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition can enhance cognitive functions .

Mode of Action

N-(2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide interacts with AChE, inhibiting its activity . The compound exhibits potent inhibitory activity against AChE, acting as a mixed-type inhibitor of competitive inhibition and non-competitive inhibition . This means that the compound can bind to both the active site of the enzyme and to an allosteric site, changing the enzyme’s conformation and reducing its activity .

Biochemical Pathways

The inhibition of AChE leads to an increase in the concentration of ACh, a neurotransmitter that plays an important role in learning and memory . This can potentially enhance cognitive functions, making this compound of interest in the treatment of neurodegenerative diseases like Alzheimer’s disease .

Result of Action

The result of the compound’s action is a decrease in the activity of AChE, leading to an increase in the concentration of ACh . This can potentially lead to enhanced cognitive functions, providing a symptomatic relief in diseases characterized by a deficiency of ACh, such as Alzheimer’s disease .